molecular formula C19H21N3O2S B6004855 N'-(1H-indol-3-ylmethylene)-4-isobutylbenzenesulfonohydrazide

N'-(1H-indol-3-ylmethylene)-4-isobutylbenzenesulfonohydrazide

Cat. No. B6004855
M. Wt: 355.5 g/mol
InChI Key: PUXPXVAEVNEJRL-FYJGNVAPSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N'-(1H-indol-3-ylmethylene)-4-isobutylbenzenesulfonohydrazide, commonly known as IBH, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. IBH is a hydrazide derivative of sulfonamide and is synthesized by reacting isobutylbenzenesulfonyl chloride with indole-3-carboxaldehyde and hydrazine hydrate.

Mechanism of Action

The mechanism of action of IBH is not fully understood, but studies suggest that it acts by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. IBH has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
IBH has been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways. It also inhibits cell proliferation by inducing cell cycle arrest at the G1 phase. Additionally, IBH has been reported to possess neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

Advantages and Limitations for Lab Experiments

IBH has several advantages for use in laboratory experiments, including its high potency and selectivity towards cancer cells. However, its low solubility in water and poor pharmacokinetic properties limit its use in vivo.

Future Directions

Several future directions for research on IBH include the development of more efficient synthesis methods, the evaluation of its potential as a therapeutic agent for various diseases, and the investigation of its mechanism of action. Additionally, the use of IBH in combination with other chemotherapeutic agents may enhance its efficacy and reduce its limitations.

Synthesis Methods

The synthesis of IBH involves a multi-step process that requires the use of various reagents and solvents. The first step involves the reaction between isobutylbenzenesulfonyl chloride and indole-3-carboxaldehyde in the presence of a base such as triethylamine. This reaction yields an intermediate product that is further reacted with hydrazine hydrate to obtain IBH.

Scientific Research Applications

IBH has been extensively studied for its potential therapeutic applications in various fields such as cancer treatment, anti-inflammatory therapy, and neuroprotection. Several studies have reported that IBH exhibits potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, IBH has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and reducing the expression of inflammatory markers.

properties

IUPAC Name

N-[(E)-1H-indol-3-ylmethylideneamino]-4-(2-methylpropyl)benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21N3O2S/c1-14(2)11-15-7-9-17(10-8-15)25(23,24)22-21-13-16-12-20-19-6-4-3-5-18(16)19/h3-10,12-14,20,22H,11H2,1-2H3/b21-13+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PUXPXVAEVNEJRL-FYJGNVAPSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CC1=CC=C(C=C1)S(=O)(=O)NN=CC2=CNC3=CC=CC=C32
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C)CC1=CC=C(C=C1)S(=O)(=O)N/N=C/C2=CNC3=CC=CC=C32
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

355.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N'-[(E)-1H-indol-3-ylmethylidene]-4-(2-methylpropyl)benzenesulfonohydrazide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.